5-Chloro-6-methoxynicotinic acid
Overview
Description
5-Chloro-6-methoxynicotinic acid is a chemical compound that belongs to the carboxylic acids category . It has a molecular formula of C7H6ClNO3 and a molecular weight of 187.581 .
Synthesis Analysis
The synthesis of 5-Chloro-6-methoxynicotinic acid involves the use of thionyl chloride at 85℃ for 4 hours . Another method involves the use of sulfuric acid at 60℃ for 20 hours .Molecular Structure Analysis
The molecular structure of 5-Chloro-6-methoxynicotinic acid is represented by the formula C7H6ClNO3 . The InChI key for this compound is FUBFUAARMGZWPE-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Chloro-6-methoxynicotinic acid has a density of 1.430±0.06 g/cm3 . It is a solid at room temperature . The compound is soluble in water, ethanol, and dimethyl sulfoxide.Scientific Research Applications
Pharmacology
5-Chloro-6-methoxynicotinic acid: is utilized in pharmacological research as a building block for the synthesis of various compounds. Its structure is conducive to modifications that can lead to the development of new drugs, particularly in the realm of central nervous system disorders and cardiovascular diseases .
Agriculture
In the agricultural sector, this compound is explored for its potential use in the synthesis of herbicides and plant growth regulators. The chloro and methoxy groups present in the molecule can be critical for the biological activity of these agrochemicals .
Material Science
Material scientists investigate 5-Chloro-6-methoxynicotinic acid for its application in creating novel polymeric materials. Its ability to act as a monomer that can be polymerized or copolymerized makes it valuable for producing new types of plastics and resins with potential advanced features .
Chemical Synthesis
This compound serves as an important intermediate in organic synthesis. It is used to construct complex molecules through various chemical reactions, including coupling reactions and as a precursor for heterocyclic compounds .
Environmental Science
Environmental scientists study 5-Chloro-6-methoxynicotinic acid for its environmental fate and transport. Understanding its breakdown products and interaction with environmental factors is crucial for assessing its impact on ecosystems .
Biochemistry Research
In biochemistry, researchers utilize 5-Chloro-6-methoxynicotinic acid to study enzyme-substrate interactions and metabolic pathways. It can serve as a substrate analog to investigate the specificity and mechanism of action of enzymes involved in nicotinate and nicotinamide metabolism .
Analytical Chemistry
Analytical chemists employ 5-Chloro-6-methoxynicotinic acid as a standard or reference compound in chromatography and mass spectrometry. It helps in the development of analytical methods for detecting and quantifying similar compounds in various samples .
Medical Research
In medical research, this chemical is investigated for its potential therapeutic properties. It may be used in the design of drug candidates or as a tool to understand the pharmacokinetics and pharmacodynamics of new medicinal compounds .
Safety and Hazards
Mechanism of Action
Target of Action
5-Chloro-6-methoxynicotinic acid is a precursor to the antibiotic Cepaciamide . Cepaciamide has been shown to be a potent inhibitor of bacterial growth, particularly against gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae .
Mode of Action
It is known that it undergoes various esterification and cyclization reactions to synthesize cepaciamide . Cepaciamide then acts as a potent inhibitor of bacterial growth .
Biochemical Pathways
The biochemical pathways affected by 5-Chloro-6-methoxynicotinic acid are related to its role as a precursor to Cepaciamide. The synthesis of Cepaciamide involves various esterification and cyclization reactions . The resulting Cepaciamide then inhibits bacterial growth, affecting the biochemical pathways within the bacteria .
Pharmacokinetics
As a precursor to cepaciamide, its absorption, distribution, metabolism, and excretion (adme) properties would be expected to influence the bioavailability of cepaciamide .
Result of Action
The primary result of the action of 5-Chloro-6-methoxynicotinic acid is the synthesis of Cepaciamide, which has been shown to be a potent inhibitor of bacterial growth . This results in the inhibition of the growth of certain gram-positive bacteria .
Action Environment
The action of 5-Chloro-6-methoxynicotinic acid, and subsequently Cepaciamide, can be influenced by various environmental factors. These could include factors such as pH, temperature, and the presence of other substances that could interfere with its action . .
properties
IUPAC Name |
5-chloro-6-methoxypyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNO3/c1-12-6-5(8)2-4(3-9-6)7(10)11/h2-3H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FUBFUAARMGZWPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=N1)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70588466 |
Source
|
| Record name | 5-Chloro-6-methoxypyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-6-methoxynicotinic acid | |
CAS RN |
884494-85-3 |
Source
|
| Record name | 5-Chloro-6-methoxypyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70588466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 884494-85-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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